Cas no 2171306-96-8 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid
• CAS No: 2171306-96-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6411986
• PubChem ID: 165581601
• Update Time: 2025-06-03

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]pentanoic acid
• EN300-1576897
• 2171306-96-8

• Inchi： 1S/C25H30N2O6/c1-4-16(13-22(28)29)26-23(30)25(2,15-32-3)27-24(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16-,25?/m1/s1
• InChI Key： NLSRQBDGFNQSRG-ZRTDVJLTSA-N
• SMILES： O(C(NC(C)(COC)C(N[C@@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic Acid (CAS No. 2171306-96-8)

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid (CAS No. 2171306-96-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and incorporates a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid is characterized by an Fmoc protecting group attached to the amino functionality, a methoxymethyl substituent on the propanamide moiety, and a pentanoic acid backbone. These features contribute to its stability and reactivity, making it an ideal candidate for use in peptide synthesis and other chemical transformations.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the Fmoc group plays a crucial role in modulating the bioavailability and efficacy of these derivatives.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid as a building block for the synthesis of peptidomimetics. These peptidomimetics were designed to mimic the structure and function of natural peptides, with the goal of developing more stable and potent therapeutic agents. The results showed that compounds derived from this intermediate exhibited enhanced stability against proteolytic degradation and improved cellular uptake, which are critical factors for their therapeutic potential.

The versatility of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid extends beyond its use in medicinal chemistry. It has also been investigated for its applications in materials science and nanotechnology. A 2020 study published in the Journal of Materials Chemistry B reported that this compound can be used as a functional monomer in the synthesis of polymer-based nanocarriers for drug delivery systems. The researchers found that the unique combination of functional groups in this compound allows for precise control over the properties of the resulting polymers, such as their solubility, biodegradability, and drug loading capacity.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid typically involves several steps, including the protection of amino groups with Fmoc, introduction of methoxymethyl substituents, and formation of the pentanoic acid backbone. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to optimize the yield and purity of this compound. These methods have enabled researchers to produce high-quality samples suitable for various applications.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidopentanoic acid (CAS No. 2171306-96-8) is a versatile and promising compound with a wide range of applications in medicinal chemistry, materials science, and nanotechnology. Its unique structural features and functional groups make it an ideal intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use in developing innovative therapeutic agents and advanced delivery systems.